Cas no 864070-44-0 (Empagliflozin)

Empagliflozin is a selective sodium-glucose cotransporter-2 (SGLT2) inhibitor used primarily in the management of type 2 diabetes mellitus. By inhibiting SGLT2 in the proximal renal tubules, it reduces glucose reabsorption, promoting urinary glucose excretion and lowering blood glucose levels. Its key advantages include a well-documented cardiovascular benefit, particularly in reducing the risk of heart failure hospitalization and cardiovascular mortality in high-risk patients. Additionally, empagliflozin demonstrates renal protective effects, slowing the progression of diabetic kidney disease. The compound exhibits high selectivity for SGLT2 over SGLT1, minimizing gastrointestinal side effects. Its once-daily dosing and predictable pharmacokinetics contribute to its clinical utility.
Empagliflozin structure
Empagliflozin structure
Product Name:Empagliflozin
CAS No:864070-44-0
MF:C23H27ClO7
MW:450.909286737442
MDL:MFCD22566222
CID:1064757
Update Time:2025-08-14

Empagliflozin Chemical and Physical Properties

Names and Identifiers

    • Empagliflozin
    • Empagliflozin (BI 10773)
    • (2S,3R,4R,5S,6R)-2-[4-chloro-3-[[4-[(3S)-oxolan-3-yl]oxyphenyl]methyl]phenyl]-6-(hydroxymethyl)oxane-3,4,5-triol
    • BI 10773
    • BI-10773
    • JARDIANCE
    • BI10773
    • HDC1R2M35U
    • 1-chloro-4-(glucopyranos-1-yl)-2-(4-(tetrahydrofuran-3-yloxy)benzyl)benzene
    • (1S)-1,5-anhydro-1-(4-chloro-3-{4-[(3S)-tetrahydrofuran-3-yloxy]benzyl}phenyl)-D-glucitol
    • (2S,3R,4R,5S,6R)-2-(4-chloro-3-(4-(((S)-tetrahydrofuran-3-yl)oxy)benzyl)phenyl)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
    • (1S)-1,5-anhydro-1-C-{4-chloro-3-((4-{((3S)-oxolan-3-yl)oxy}phenyl)methyl)pheny
    • (1S)-1,5-Anhydro-1-C-[4-chloro-3-[[4-[[(3S)-tetrahydro-3-furanyl]oxy]phenyl]methyl]phenyl]-D-glucitol (ACI)
    • (2S,3R,4R,5S,6R)-2-(4-Chloro-3-(4-((S)-tetrahydrofuran-3-yloxy]benzyl)phenyl)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
    • MDL： MFCD22566222
    • Inchi： 1S/C23H27ClO7/c24-18-6-3-14(23-22(28)21(27)20(26)19(11-25)31-23)10-15(18)9-13-1-4-16(5-2-13)30-17-7-8-29-12-17/h1-6,10,17,19-23,25-28H,7-9,11-12H2/t17-,19+,20+,21-,22+,23-/m0/s1
    • InChI Key： OBWASQILIWPZMG-QZMOQZSNSA-N
    • SMILES： O[C@@H]1[C@@H](O)[C@H](O)[C@@H](CO)O[C@H]1C1C=CC(Cl)=C(CC2C=CC(O[C@@H]3COCC3)=CC=2)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 558
  • Topological Polar Surface Area: 109

Experimental Properties

  • Color/Form: Powder
  • Density: 1.398
  • Boiling Point: 665°C at 760 mmHg
  • Flash Point: 356℃

Empagliflozin Security Information

Empagliflozin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.
BBP81245-5mg
Empagliflozin
 864070-44-0 95.0%
5mg
 ¥400 2021-05-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Empagliflozin (BI 10773)
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 864070-44-0 ≥99%
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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 864070-44-0 ≥99%
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 ¥41.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Empagliflozin
 864070-44-0 ≥99%
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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 ¥29.90 2023-09-03
Chemenu
CM108769-25g
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 864070-44-0 97%
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 $253 2021-06-15
DC Chemicals
DC5018-100 mg
Empagliflozin (BI-10773;BI 10773;BI10773)
 864070-44-0 >98%
100mg
 $200.0 2022-02-28
DC Chemicals
DC5018-250 mg
Empagliflozin (BI-10773;BI 10773;BI10773)
 864070-44-0 >98%
250mg
 $400.0 2022-02-28
DC Chemicals
DC5018-1 g
Empagliflozin (BI-10773;BI 10773;BI10773)
 864070-44-0 >98%
1g
 $800.0 2022-02-28

Empagliflozin Production Method

Production Method 1

915095-89-5 915095-89-5
864070-44-0 864070-44-0
Reaction Conditions
Reference
Enantioselective Hydrogenation toward Chiral 3-Aryloxy Tetrahydrofurans Enabled by Spiro Ir-PNN Catalysts Containing an Unusual 5-Substituted Chiral Oxazoline Unit
Gu, Xue-Song; et al, ACS Catalysis, 2022, 12(4), 2206-2211

Empagliflozin Raw materials

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:864070-44-0)Empagliflozin
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(CAS:864070-44-0)Empagliflozin
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Zhengzhou Baoyu Pharmaceutical Co., Ltd.
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(CAS:864070-44-0)Empagliflozin
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Empagliflozin Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Empagliflozin Related Literature

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Suzhou Senfeida Chemical Co., Ltd
(CAS:864070-44-0)Empagliflozin
sfd11744
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:864070-44-0)Empagliflozin
LE799;LE24968364
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email